Cas no 2228533-38-6 (2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• CAS No: 2228533-38-6
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• CID: 6162661
• PubChem ID: 165881603
• Update Time: 2025-07-19

2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• EN300-1862677
• 2228533-38-6
• [2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropyl]methanamine

• Inchi： 1S/C15H19N3/c1-15(2)12(8-16)13(15)11-9-17-18-14(11)10-6-4-3-5-7-10/h3-7,9,12-13H,8,16H2,1-2H3,(H,17,18)
• InChI Key： OBWMVAOHXWJWNB-UHFFFAOYSA-N
• SMILES： NCC1C(C2C=NNC=2C2C=CC=CC=2)C1(C)C

Computed Properties

• Exact Mass: 241.157897619g/mol
• Monoisotopic Mass: 241.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine

Introduction to 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 2228533-38-6)

2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine is a meticulously designed compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2228533-38-6, represents a sophisticated blend of molecular architecture that positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of multiple functional groups, including a cyclopropyl moiety and a phenyl-pyrazole scaffold, contributes to its complex reactivity and potential biological activity.

The structure of 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine is characterized by a cyclopropyl ring substituted at the 3-position with an amine group, further linked to a phenyl-pyrazole moiety. This arrangement creates a molecule with high steric hindrance and electronic diversity, which can be leveraged to modulate its interactions with biological targets. The pyrazole ring, in particular, is a well-known pharmacophore that appears in numerous bioactive compounds, suggesting potential therapeutic applications for this compound.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their pharmaceutical applications. The phenyl-pyrazole scaffold in 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine is particularly noteworthy, as it has been extensively studied for its ability to engage with various biological receptors and enzymes. This scaffold is known to exhibit a range of biological activities, including anti-inflammatory, anti-microbial, and anti-cancer properties. The incorporation of this moiety into the cyclopropylamine structure may enhance the compound's pharmacological profile, making it a valuable asset in the search for new therapeutic agents.

The synthesis of 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The cyclopropyl ring is particularly challenging to handle due to its strain and reactivity, but advances in synthetic methodology have made it more accessible for medicinal chemists. The introduction of the phenyl-pyrazole group further complicates the synthesis but also adds to the compound's potential biological relevance. Researchers have employed various strategies, including transition metal-catalyzed reactions and protecting group strategies, to achieve high yields and purity of the final product.

One of the most compelling aspects of 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine is its potential as a lead compound for drug development. The combination of structural features from both the cyclopropylamine and phenyl-pyrazole moieties offers a rich chemical space for exploration. Computational modeling and virtual screening techniques have been used to predict possible binding interactions between this compound and target proteins. These studies suggest that it may interact with enzymes and receptors involved in critical biological pathways, such as those related to inflammation and cancer.

Recent experimental studies have begun to validate these computational predictions by testing the biological activity of 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-yl)cyclopropylmethanamine in vitro. Initial results indicate that the compound exhibits promising effects on several key targets. For instance, it has shown inhibitory activity against certain enzymes implicated in inflammatory responses, suggesting potential therapeutic benefits in conditions such as arthritis or autoimmune diseases. Additionally, preliminary cell-based assays have hinted at anti-proliferative effects on cancer cell lines, indicating that this compound may be useful in oncology research.

The pharmacokinetic properties of 2,2-dimethyl-3-(3-phenyl-1H-pyrazol-4-y)cycloprop ylmethanamine are also under investigation to better understand its potential as a drug candidate. Studies on its solubility, stability, and metabolic pathways are crucial for determining how it behaves within the body. These parameters influence dosing regimens and potential side effects, making them essential considerations for any new therapeutic agent. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), are employed to characterize these properties accurately.

The future directions for research on CAS No. 2228533 -38 -6 are multifaceted. Further synthetic optimization may be undertaken to improve yields or modify specific functional groups for enhanced bioactivity. Additionally, more extensive preclinical studies are needed to evaluate its safety profile and efficacy in animal models before considering human trials. Collaborations between synthetic chemists and biologists will be crucial in translating laboratory findings into tangible therapeutic benefits.

In conclusion, 2 , 2 - dimethyl - 3 - ( 3 - phen yl - 1 H - py raz ol - 4 - yl ) cyc lo prop ylm eth an am ine stands out as an intriguing compound with significant potential in pharmaceutical research . Its unique structural features , combined with promising preliminary biological data , make it a compelling subject for further investigation . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in the development of novel treatments for various diseases . The ongoing exploration of its properties and applications promises to yield valuable insights into both chemistry and medicine .